4,4,4-trifluoro-2-hydroxy-2-methylbutanoic acid
Description
4,4,4-trifluoro-2-hydroxy-2-methylbutanoic acid is a chemical compound with the CAS Number: 1824248-50-1 . It has a molecular weight of 172.1 and is typically in powder form . It is used as a pharma intermediate .
Molecular Structure Analysis
The IUPAC name for this compound is 4,4,4-trifluoro-2-hydroxy-2-methylbutanoic acid . The InChI code is 1S/C5H7F3O3/c1-4(11,3(9)10)2-5(6,7)8/h11H,2H2,1H3,(H,9,10) . The structure of this compound includes a butanoic acid backbone with a trifluoro group and a hydroxy group attached to the second carbon atom, and a methyl group attached to the fourth carbon atom .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It is soluble in water and ethanol, but insoluble in ether . The boiling point is between 172°C to 175°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,4-trifluoro-2-hydroxy-2-methylbutanoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-butanol", "trifluoroacetic anhydride", "sodium hydroxide", "water", "diethyl ether", "sulfuric acid", "sodium bicarbonate", "magnesium", "ethyl acetate", "hydrochloric acid", "sodium chloride", "sodium sulfate", "methanol", "acetic anhydride" ], "Reaction": [ "Step 1: Conversion of 2-methyl-2-butanol to 2-methyl-2-butyl trifluoroacetate using trifluoroacetic anhydride and sodium hydroxide in diethyl ether.", "Step 2: Hydrolysis of 2-methyl-2-butyl trifluoroacetate to 4,4,4-trifluoro-2-hydroxy-2-methylbutanol using sulfuric acid and water.", "Step 3: Conversion of 4,4,4-trifluoro-2-hydroxy-2-methylbutanol to 4,4,4-trifluoro-2-hydroxy-2-methylbutanoic acid using sodium bicarbonate and acetic anhydride in ethyl acetate.", "Step 4: Purification of the product using methanol, hydrochloric acid, sodium chloride, and sodium sulfate." ] } | |
CAS RN |
1824248-50-1 |
Product Name |
4,4,4-trifluoro-2-hydroxy-2-methylbutanoic acid |
Molecular Formula |
C5H7F3O3 |
Molecular Weight |
172.1 |
Purity |
95 |
Origin of Product |
United States |
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